VD2-D3
VD2-D3
Ergocalciferol appears as odorless white crystals. Used as a dietary supplement and food additive. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
1217448-46-8
VCID:
VC0002141
InChI:
InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13-/t20-,22+,25-,26+,27-,28+/m0/s1/i4D2,13D
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula:
C28H44O
Molecular Weight:
399.7 g/mol
VD2-D3
CAS No.: 1217448-46-8
Cat. No.: VC0002141
Molecular Formula: C28H44O
Molecular Weight: 399.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ergocalciferol appears as odorless white crystals. Used as a dietary supplement and food additive. (EPA, 1998) |
|---|---|
| CAS No. | 1217448-46-8 |
| Molecular Formula | C28H44O |
| Molecular Weight | 399.7 g/mol |
| IUPAC Name | (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]-1-deuterioethylidene]-4-(dideuteriomethylidene)cyclohexan-1-ol |
| Standard InChI | InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13-/t20-,22+,25-,26+,27-,28+/m0/s1/i4D2,13D |
| Standard InChI Key | MECHNRXZTMCUDQ-OQGZBSKRSA-N |
| Isomeric SMILES | [2H]C(=C\1CC[C@@H](C/C1=C(\[2H])/C=C/2\CCC[C@]3([C@H]2CC[C@@H]3[C@H](C)/C=C/[C@H](C)C(C)C)C)O)[2H] |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Boiling Point | Sublimes |
| Colorform | Prisms from acetone White crystals Colorless crystals |
| Melting Point | 239 to 244 °F (EPA, 1998) 116.5 °C |
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